Cas no 2138525-48-9 (1-Ethynyl-4-propylcyclohex-2-en-1-ol)

• Product Name: 1-Ethynyl-4-propylcyclohex-2-en-1-ol
• CAS No: 2138525-48-9
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 6492127
• PubChem ID: 165491926
• Update Time: 2025-07-18

1-Ethynyl-4-propylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156063
• 1-ethynyl-4-propylcyclohex-2-en-1-ol
• 2138525-48-9
• 1-Ethynyl-4-propylcyclohex-2-en-1-ol

• Inchi： 1S/C11H16O/c1-3-5-10-6-8-11(12,4-2)9-7-10/h2,6,8,10,12H,3,5,7,9H2,1H3
• InChI Key： BESKAPUOBWTSTH-UHFFFAOYSA-N
• SMILES： OC1(C#C)C=CC(CCC)CC1

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-Ethynyl-4-propylcyclohex-2-en-1-ol

Introduction to 1-Ethynyl-4-propylcyclohex-2-en-1-ol (CAS No. 2138525-48-9)

1-Ethynyl-4-propylcyclohex-2-en-1-ol, identified by the chemical formula CAS No. 2138525-48-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This compound belongs to the class of cyclohexenols, characterized by a cyclohexene ring substituted with an ethynyl group at the 1-position and a propyl group at the 4-position. The unique structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents and functional materials.

The synthesis of 1-Ethynyl-4-propylcyclohex-2-en-1-ol involves sophisticated organic reactions that highlight the versatility of modern synthetic methodologies. The introduction of the ethynyl group at the 1-position of the cyclohexene ring enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug design and material science applications.

The propyl group at the 4-position contributes to the steric and electronic properties of the molecule, influencing its interactions with biological targets. This structural motif is particularly interesting because it can modulate the pharmacokinetic and pharmacodynamic profiles of derivatives, making it valuable for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, facilitating the rapid design and evaluation of new compounds.

In recent years, 1-Ethynyl-4-propylcyclohex-2-en-1-ol has been explored in several cutting-edge research areas. One notable application is in the field of antiviral drug discovery. The cyclohexenol scaffold is known to exhibit inhibitory effects on various viral enzymes, including proteases and polymerases. By leveraging computational screening and high-throughput virtual screening techniques, researchers have identified derivatives of this compound that show potent activity against emerging viral strains. These findings underscore the importance of structurally diverse compounds in combating infectious diseases.

Another emerging area where 1-Ethynyl-4-propylcyclohex-2-en-1-ol has demonstrated promise is in the development of bio-based materials. The presence of both ethynyl and propyl groups provides opportunities for polymerization and co-polymerization, leading to materials with tailored mechanical and thermal properties. Researchers are investigating its potential use in creating biodegradable polymers that can be used in medical implants or sustainable packaging solutions. The environmental benefits associated with such materials align with global efforts to reduce reliance on petroleum-based products.

The compound's role in enzyme inhibition has also been studied in detail. The ethynyl group can serve as a handle for covalent bonding with active sites of enzymes, leading to highly specific inhibitors. This approach has been particularly successful in targeting enzymes involved in cancer metabolism, where selective inhibition can disrupt tumor growth without affecting normal cellular processes. Preclinical studies have shown encouraging results, suggesting that derivatives of 1-Ethynyl-4-propylcyclohex-2-en-1-ol could be developed into effective anticancer agents.

Furthermore, 1-Ethynyl-4-propylcyclohex-2-en-1-ol has found applications in photodynamic therapy (PDT). The ability to incorporate photosensitizer moieties into its structure allows for the development of novel PDT agents that can selectively target diseased cells upon exposure to light. This therapeutic modality is particularly useful for treating superficial cancers and inflammatory conditions. Recent studies have demonstrated that certain derivatives exhibit high efficacy in killing cancer cells while minimizing damage to surrounding healthy tissue.

The compound's versatility extends to its use as an intermediate in synthesizing more complex molecules. Its unique reactivity profile makes it an invaluable building block for chemists working on natural product analogs or synthetic dyes. By modifying its functional groups, researchers can generate a wide range of derivatives with distinct properties, expanding the chemical space available for drug discovery and material innovation.

The growing interest in 1-Ethynyl-4-propylcyclohex-2-en-1-ol is also driven by advancements in analytical techniques that enhance our understanding of its behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and interactions. These tools are essential for elucidating mechanisms of action and optimizing formulations for therapeutic use.

In conclusion, 1-Ethynyl-4-propylcyclohex-2-en-1-ol (CAS No. 2138525-48-9) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset for researchers working on drug development, material science, and bioengineering. As our understanding of its potential continues to grow, so too will its role in advancing scientific knowledge and technological innovation.